Cas no 38795-54-9 (1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenyl)methoxy]-)

• Product Name: 1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenyl)methoxy]-
• CAS No: 38795-54-9
• MF: C₂₆H₄F₁₈O₂
• MW: 690.280030250549
• CID: 2666544
• Update Time: 2023-08-06

1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(pentafluorobenzyloxy)octafluorobiphenyl
• NHCGEKGIUIDJSI-UHFFFAOYSA-N
• 1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenyl)methoxy]-
• 2,2',3,3',5,5',6,6'-Octafluoro-4,4'-bis[(pentafluorophenyl)methoxy]-1,1'-biphenyl
• 2,2',3,3',5,5',6,6'-Octafluoro-4,4'-bis[(2,3,4,5,6-pentafluorobenzyl)oxy]-1,1'-biphenyl #

• Inchi： 1S/C26H4F18O2/c27-7-3(8(28)16(36)19(39)15(7)35)1-45-25-21(41)11(31)5(12(32)22(25)42)6-13(33)23(43)26(24(44)14(6)34)46-2-4-9(29)17(37)20(40)18(38)10(4)30/h1-2H2
• InChI Key： NHCGEKGIUIDJSI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=C(C(=C(C=1F)F)OCC1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F)OCC1C(=C(C(=C(C=1F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 865
• Topological Polar Surface Area: 18.5